Cas no 23446-04-0 (BOC-MET-GLY-OSU)

• Product name: BOC-MET-GLY-OSU
• CAS No: 23446-04-0
• MF: C₁₆H₂₅N₃O₇S
• MW: 403.450603246689
• CID: 252066

BOC-MET-GLY-OSU Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-methionyl]glycyl]oxy]- (9CI)
• BOC-MET-GLY-OSU
• A,N
• A-Bis-boc-L-lysine tert-Butyl Ester
• A-Diboc-L-lysine tert-Butyl Ester
• Nalpha,Nepsilon-Bis-boc-L-lysine tert-Butyl Ester

• Inchi： InChI=1S/C20H19FN4O2/c21-13-6-8-14(9-7-13)25-18-3-1-2-16(15(18)11-22-25)23-20(26)17-10-19(27-24-17)12-4-5-12/h6-12,16H,1-5H2,(H,23,26)
• InChI Key： JHJURRAORQEERF-UHFFFAOYSA-N
• SMILES： FC=1C=CC(=CC1)N2N=CC3=C2CCCC3NC(C4=NOC(C5CC5)=C4)=O

Computed Properties

• Exact Mass: 403.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 156.41000
• LogP: 1.07590

Additional information on BOC-MET-GLY-OSU

Professional Introduction to Compound with CAS No. 23446-04-0 and Product Name BOC-MET-GLY-OSU

Compound with the CAS number 23446-04-0 and the product name BOC-MET-GLY-OSU represent significant advancements in the field of medicinal chemistry and bioconjugation. These entities have garnered considerable attention due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The compound's structure and functionality are meticulously designed to enhance pharmacological properties, making it a valuable asset in contemporary research.

The BOC-MET-GLY-OSU product is a protected peptide derivative, where BOC (tert-butoxycarbonyl) serves as an amino acid protecting group, ensuring stability during synthetic processes. The core sequence MET-GLY is derived from naturally occurring peptides, which have been extensively studied for their biological activities. The suffix OSU typically denotes the origin or institution associated with its development, often indicating a strong academic or industrial backing.

In recent years, there has been a surge in research focused on peptide therapeutics due to their high specificity and low immunogenicity compared to small-molecule drugs. The compound 23446-04-0, as part of the BOC-MET-GLY-OSU series, is being explored for its role in modulating various biological pathways. Specifically, the MET residue is known for its involvement in metabolic processes, while GLY (glycine) contributes to the flexibility of peptide chains, enhancing their bioavailability.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. Peptide-based drugs often require precise targeting to avoid off-target effects, which can lead to adverse reactions. The structural design of BOC-MET-GLY-OSU allows for modifications that can be tailored to specific receptors or enzymes, thereby increasing therapeutic efficacy. This approach aligns with the growing trend in precision medicine, where treatments are customized to individual patient profiles.

Recent studies have highlighted the importance of peptide conformation in determining biological activity. The presence of GLY in the sequence facilitates a more extended and flexible backbone, which can be crucial for binding interactions. Furthermore, the use of BOC protection ensures that the peptide remains stable during synthetic procedures, allowing for controlled modifications without degradation. This stability is particularly important when scaling up production for clinical trials.

The development of BOC-MET-GLY-OSU also reflects broader trends in synthetic chemistry, where novel protecting groups and coupling techniques are being employed to improve peptide synthesis efficiency. For instance, advancements in solid-phase peptide synthesis (SPPS) have enabled the rapid production of complex peptides with high yields and purity. These techniques are essential for producing sufficient quantities of compounds like 23446-04-0 for preclinical and clinical studies.

Another area of interest is the use of peptide derivatives as probes for diagnostic purposes. The specific sequence of MET-GLY can be engineered to interact with disease biomarkers, making it possible to detect and monitor conditions such as cancer or neurodegenerative diseases at early stages. This diagnostic potential underscores the versatility of compounds like BOC-MET-GLY-OSU, which can serve multiple roles across different stages of drug development.

The regulatory landscape for peptide therapeutics is also evolving, with agencies like the FDA and EMA implementing more streamlined pathways for approval. This positive momentum encourages pharmaceutical companies and academic institutions to invest further in peptide-based drug discovery. The compound 23446-04-0, with its well-defined structure and promising applications, is poised to contribute significantly to this growing field.

In conclusion, the compound with CAS No. 23446-04-0 and the product name BOC-MET-GLY-OSU represent a convergence of innovative chemistry and biological research. Their potential applications in drug development, targeted delivery systems, and diagnostics make them highly valuable assets. As research continues to uncover new therapeutic uses for peptides, compounds like these will play an increasingly important role in advancing healthcare solutions.